Cas no 63134-16-7 (4,5-dichloro-2-n-ethylbenzene-1,2-diamine)

• Product Name: 4,5-dichloro-2-n-ethylbenzene-1,2-diamine
• CAS No: 63134-16-7
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 1647137
• PubChem ID: 113049
• Update Time: 2025-08-05

4,5-dichloro-2-n-ethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-2-N-ethylbenzene-1,2-diamine
• 1,2-Benzenediamine, 4,5-dichloro-N-ethyl-
• 4,5-dichloro-N-ethylbenzene-1,2-diamine
• AC1L3CIX
• 1,2-Benzenediamine, 4,5-dichloro-N1-ethyl-
• 4.5-Dichlor-N-aethyl-phenylendiamin-(1.2)
• CTK8J7252
• N-Aethyl-4.5-dichlor-2-amino-anilin
• 63134-16-7
• SCHEMBL18286713
• BFXGCJLKGCZYLN-UHFFFAOYSA-N
• DTXSID5069702
• AKOS017547775
• 4,5-Dichloro-N1-ethylbenzene-1,2-diamine
• 4,5-dichloro-2-n-ethylbenzene-1,2-diamine

• Inchi： 1S/C8H10Cl2N2/c1-2-12-8-4-6(10)5(9)3-7(8)11/h3-4,12H,2,11H2,1H3
• InChI Key： BFXGCJLKGCZYLN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NCC)N)Cl

Computed Properties

• Exact Mass: 204.0223
• Monoisotopic Mass: 204.022104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 2.8

Experimental Properties

• Density: 1.352
• Boiling Point: 364.4°C at 760 mmHg
• Flash Point: 174.2°C
• Refractive Index: 1.638
• PSA: 38.05

Additional information on 4,5-dichloro-2-n-ethylbenzene-1,2-diamine

Recent Advances in the Study of 4,5-Dichloro-2-N-Ethylbenzene-1,2-Diamine (CAS: 63134-16-7) and Its Applications in Chemical Biology and Medicine

The compound 4,5-dichloro-2-n-ethylbenzene-1,2-diamine (CAS: 63134-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug development.

Recent studies have focused on the synthesis and optimization of 4,5-dichloro-2-n-ethylbenzene-1,2-diamine, with particular emphasis on improving yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to characterize the compound, ensuring its suitability for further biological testing. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use in medicinal applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4,5-dichloro-2-n-ethylbenzene-1,2-diamine exhibits promising antimicrobial properties. Specifically, it has shown efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. These findings suggest its potential as a lead compound for the development of novel antibiotics, particularly in an era of increasing antimicrobial resistance.

Further investigations into the compound's mechanism of action have revealed its ability to interfere with bacterial cell wall synthesis, a target that is distinct from many existing antibiotics. This unique mode of action could minimize cross-resistance with currently available drugs, making it a valuable candidate for further development. Additionally, molecular docking studies have provided insights into the compound's interactions with key bacterial enzymes, paving the way for structure-activity relationship (SAR) studies.

Beyond its antimicrobial potential, 4,5-dichloro-2-n-ethylbenzene-1,2-diamine has also been explored for its anticancer properties. Recent in vitro assays have indicated that the compound induces apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Researchers are now investigating its selectivity and toxicity profiles to determine its suitability for preclinical development.

In conclusion, 4,5-dichloro-2-n-ethylbenzene-1,2-diamine (CAS: 63134-16-7) represents a versatile and promising compound in the realm of chemical biology and medicine. Its dual antimicrobial and anticancer activities, coupled with its unique mechanism of action, position it as a compelling candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to fully realize its therapeutic potential.